Cas no 4852-37-3 (2-[4-[1-(4-Fluorophenyl)-2,5-dioxopyrrolidin-3-yl]piperazin-1-yl]acetamide)

• Product Name: 2-[4-[1-(4-Fluorophenyl)-2,5-dioxopyrrolidin-3-yl]piperazin-1-yl]acetamide
• CAS No: 4852-37-3
• MF: C₁₆H₁₉FN₄O₃
• MW: 334.345466852188
• CID: 2620060
• PubChem ID: 5066577
• Update Time: 2025-04-21

2-[4-[1-(4-Fluorophenyl)-2,5-dioxopyrrolidin-3-yl]piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 606925-00-2
• STK732638
• 2-{4-[1-(4-fluorophenyl)-2,5-dioxopyrrolidin-3-yl]piperazin-1-yl}acetamide
• DTXSID40407978
• 4852-37-3
• AKOS001755495
• DB-268391
• SR-01000118476
• AKOS022017329
• SR-01000118476-1
• 1-PIPERAZINEACETAMIDE, 4-[1-(4-FLUOROPHENYL)-2,5-DIOXO-3-PYRROLIDINYL]-
• 2-[4-[1-(4-Fluorophenyl)-2,5-dioxopyrrolidin-3-yl]piperazin-1-yl]acetamide

• Inchi： 1S/C16H19FN4O3/c17-11-1-3-12(4-2-11)21-15(23)9-13(16(21)24)20-7-5-19(6-8-20)10-14(18)22/h1-4,13H,5-10H2,(H2,18,22)
• InChI Key： XDAVAZLATCHVRE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CC(C1=O)N1CCN(CC(N)=O)CC1)=O

Computed Properties

• Exact Mass: 334.144
• Monoisotopic Mass: 334.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.382
• Boiling Point: 630.1°C at 760 mmHg
• Flash Point: 334.9°C
• Refractive Index: 1.604